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Compound of Interest

Compound Name: DS08210767

Cat. No.: B1192653 Get Quote

Note: The identifier "DS08210767" does not correspond to a publicly documented chemical

substance. The following information is provided for Formaldehyde, a common laboratory

chemical, to serve as a comprehensive guide for safe handling and personal protective

equipment (PPE). Researchers, scientists, and drug development professionals should always

consult the specific Safety Data Sheet (SDS) for any chemical prior to use.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans for handling formaldehyde solutions.

Quantitative Exposure and Physical Data
The following table summarizes key quantitative data for a typical 37% formaldehyde solution.

These values are critical for risk assessment and ensuring a safe laboratory environment.
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Parameter Value Notes

OSHA PEL (8-hr TWA) 0.75 ppm

Permissible Exposure Limit

over an 8-hour Time-Weighted

Average.[1][2][3][4]

OSHA STEL (15-min) 2 ppm

Short-Term Exposure Limit, not

to be exceeded for any 15-

minute period.[1][2][3]

NIOSH REL (10-hr TWA) 0.016 ppm

Recommended Exposure Limit

over a 10-hour Time-Weighted

Average.[1][2]

NIOSH Ceiling (15-min) 0.1 ppm
Ceiling limit that should not be

exceeded at any time.[1][2]

ACGIH TLV (Ceiling) 0.3 ppm

Threshold Limit Value,

concentration that should not

be exceeded.[2]

IDLH 20 ppm
Immediately Dangerous to Life

or Health concentration.[2]

Flash Point >62 °C (>143.6 °F) Combustible liquid.[5]

Boiling Point/Range 93 - 96 °C (199.4 - 204.8 °F)

pH 2.8 - 4.0

Vapor Pressure 1.3 hPa at 20°C

Density ~1.090 g/mL at 20°C

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure. The required PPE is

determined by the potential for exposure and the specific task being performed.

Eye and Face Protection: Chemical safety goggles are required at all times.[6][7] A face

shield must be worn in conjunction with goggles when there is a risk of splashing.[8][9]
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Skin and Body Protection: A lab coat or chemical-resistant apron is required.[6][8] Full-body

protection may be necessary for large-scale operations or emergency situations.[3] Never

wear shorts or open-toed shoes.[9]

Hand Protection: Wear medium or heavyweight nitrile, neoprene, or PVC gloves for handling

concentrated formaldehyde.[7][9][10] For dilute solutions (≤10%), disposable nitrile gloves

may be sufficient.[9][10] Always wash hands thoroughly after removing gloves.[9]

Respiratory Protection: All work with formaldehyde solutions that may generate vapor should

be conducted in a certified chemical fume hood.[7][11] If exposures are anticipated to

exceed the PEL or STEL, a respirator is required.[8] The appropriate respirator type will be

determined by the measured exposure levels.[12]

Operational Plans: Handling and Storage
Safe Handling Protocol

Preparation: Ensure all engineering controls, such as the chemical fume hood, are

operational.[6] Confirm the location of the nearest eyewash station and safety shower.[8]

Donning PPE: Put on all required PPE as detailed in the section above.

Dispensing: Handle the chemical within a chemical fume hood.[7][11] Use only non-sparking

tools and take precautions against static discharge.[11][13]

Labeling: Ensure all containers are clearly labeled with the chemical name and associated

hazards.[9][10]

Hygiene: Do not eat, drink, or apply cosmetics in areas where formaldehyde is handled.[8]

[14] Wash hands thoroughly after handling.[9]

Transport: When moving formaldehyde, use leak-proof, non-breakable secondary

containers.[15]

Storage Protocol
Location: Store in a cool, dry, well-ventilated area, away from direct sunlight and sources of

ignition.[6][11]
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Containment: Keep containers tightly closed.[5][11] Store large containers (>4L) in

secondary containment on low shelves to prevent accidental spills.[9][10]

Compatibility: Store separately from incompatible materials such as strong oxidizing agents,

acids, bases, and phenols.[6][16]
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Diagram 1: A logical workflow for the safe handling of formaldehyde.
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Disposal Plans
Proper disposal of formaldehyde waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Spill Cleanup Protocol
Minor Spills (<1 Gallon):

Evacuate non-essential personnel from the area.[9]

Wearing appropriate PPE (including respiratory protection if necessary), absorb the spill

with an inert material (e.g., Aldex or commercial spill pads).[12][17]

Collect the absorbed material using spark-proof tools and place it in a labeled, sealed

container for hazardous waste disposal.[11][18]

Major Spills (>1 Gallon):

Evacuate the area immediately and close all doors.[9]

Notify the institutional Environmental Health and Safety (EHS) department or emergency

responders.[9][15]

Do not attempt to clean up a major spill without specialized training and equipment.[15]

Waste Disposal Protocol
Containment: Collect all formaldehyde-containing waste (liquid, contaminated solids) in a

clearly labeled, leak-proof, and chemically compatible container with a sealed lid.[9]

Neutralization (for dilute solutions):

Some institutions may permit the neutralization of dilute formalin solutions (<3.7%) with a

commercial neutralizer like Aldex.[17][19]

Follow the manufacturer's instructions precisely, typically adding the neutralizer and

allowing it to sit for a specified period (e.g., 8 hours).[17]
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After neutralization is complete and confirmed (e.g., with pH strips), disposal to the

sanitary sewer may be permitted, but always check with your local wastewater authority

and institutional EHS policy first.[17][19][20]

Hazardous Waste Pickup:

Unwanted full-strength or un-neutralized solutions must be disposed of as hazardous

waste.[17]

Store the sealed waste container in a designated hazardous waste accumulation area.

Arrange for pickup by the institutional EHS department or a licensed hazardous waste

contractor.[17][19]
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Diagram 2: A logical workflow for the proper disposal of formaldehyde waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Formaldehyde Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192653#personal-protective-equipment-for-
handling-ds08210767]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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